Cas no 59908-54-2 (5-Methoxy-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 59908-54-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD01417858
• CID: 1067928
• PubChem ID: 647460
• Update Time: 2025-05-20

5-Methoxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid
• 5-methoxy-1-methyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
• 5-methoxy-1-methylindole-2-carboxylic acid
• <(5-methoxy-1-methyl)indol-2-yl>carboxylic acid
• 1-methyl-5-methoxyindole-2-carboxylic acid
• 2-(5-methoxy-1-methylindole)carboxylic acid
• 5-Methoxy-1-methyl-indol-2-carbonsaeure
• 5-methoxy-1-methyl-indole-2-carboxylic acid
• 59908-54-2
• A832536
• MLS000068074
• 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid, AldrichCPR
• AKOS000112399
• SR-01000368632-1
• EN300-215928
• Z1203159492
• CHEMBL1350241
• SMR000015288
• STK504666
• Oprea1_681216
• SR-01000368632
• BBL013292
• ALBB-007619
• MFCD01417858
• HMS2397D08
• SCHEMBL4369004
• VS-03737
• 5-methoxy-1-methyl-1H-indole-2-carboxylicacid
• DTXSID30349439
• HMS1696C08
• AN-068/11852006

• MDL： MFCD01417858
• Inchi： 1S/C11H11NO3/c1-12-9-4-3-8(15-2)5-7(9)6-10(12)11(13)14/h3-6H,1-2H3,(H,13,14)
• InChI Key： PLXRUBZTKAYNKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46000
• LogP: 1.88510

5-Methoxy-1-methyl-1H-indole-2-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid

Introduction to 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid (CAS No. 59908-54-2)

5-Methoxy-1-methyl-1H-indole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 59908-54-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic acid derivative belongs to the indole family, a class of molecules renowned for their diverse biological activities and pharmaceutical relevance. The structural features of 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid, particularly the presence of a methoxy group at the 5-position and a methyl group at the 1-position of the indole ring, along with a carboxylic acid functionality at the 2-position, contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid have been subjects of considerable interest in synthetic organic chemistry. The indole core is a privileged scaffold in drug discovery, owing to its prevalence in bioactive natural products and its ability to interact with various biological targets. The methoxy and methyl substituents in this compound not only influence its electronic distribution but also modulate its solubility and metabolic stability, making it a valuable intermediate in the development of more complex pharmacophores.

In recent years, 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid has garnered attention for its potential role in medicinal chemistry. Its derivatives have been explored as intermediates in the synthesis of molecules targeting neurological disorders, such as serotonin receptor modulators. The indole moiety is particularly relevant in this context, as it is a key structural element in several FDA-approved drugs used for conditions like depression and anxiety. The carboxylic acid group provides a site for further functionalization, enabling the creation of amides, esters, or salts that may enhance pharmacological properties.

From a biochemical perspective, 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid may interact with enzymes and receptors due to its aromatic structure and substituent patterns. The methoxy group can participate in hydrogen bonding interactions, while the methyl group can influence hydrophobicity. These interactions are critical for determining the compound's affinity for biological targets and its overall pharmacokinetic profile. Advanced computational methods, including molecular docking and quantum mechanical calculations, have been employed to predict these interactions and guide the design of more effective derivatives.

The pharmaceutical industry has shown keen interest in exploring indole derivatives for their therapeutic potential. 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid serves as a versatile building block for drug candidates targeting various diseases. For instance, modifications at the 3-position of the indole ring can yield compounds with anti-inflammatory or anticancer properties. Similarly, functionalization at the 2-position can lead to novel antimicrobial agents. The carboxylic acid functionality at this position is particularly useful for forming covalent bonds with biological targets or for further derivatization into other pharmacophores.

Recent studies have highlighted the importance of 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid in the development of next-generation therapeutics. Researchers have leveraged its structural framework to design molecules that exhibit improved efficacy and reduced side effects compared to existing treatments. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to fine-tune the electronic properties of the indole core through strategic substitutions has opened new avenues in drug design.

The synthetic pathways for preparing 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid have been optimized to ensure high yield and purity. Traditional methods often involve multi-step sequences starting from commercially available precursors like tryptophan or indole derivatives. Advances in catalytic processes have enabled more efficient syntheses, reducing both reaction times and waste generation. These improvements align with green chemistry principles and contribute to sustainable pharmaceutical manufacturing.

The analytical characterization of 5-Methoxy-1-methyl-1H-indole-2-carboxylic acid relies on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure, purity, and impurities. High-resolution NMR allows for precise assignment of proton and carbon resonances, confirming the presence of expected functional groups. Mass spectrometry offers insights into molecular weight and fragmentation patterns, which are critical for structural elucidation.

In conclusion,5-Methoxy-1-methyl-1H-indole -2-carboxylic acid (CAS No. 59908 -54 -2) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules . Ongoing studies continue to uncover new applications for this compound , highlighting its importance in drug discovery . As research progresses , it is likely that derivatives will be developed further , leading to novel therapeutics that address unmet medical needs . The continued exploration of indole derivatives underscores their enduring relevance in medicinal chemistry .